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Compound of Interest

Compound Name: Tetrabromophenolphthalein

CAS No.: 76-62-0

Cat. No.: B1204405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of

tetrabromophenolphthalein and its ethyl ester derivative as pH indicators in laboratory

settings. This document outlines their chemical properties, preparation of indicator solutions,

and protocols for their application in acid-base titrations.

Introduction
Tetrabromophenolphthalein is a phthalein dye that, like its parent compound

phenolphthalein, functions as an acid-base indicator, exhibiting a distinct color change at a

specific pH range. Its properties can be fine-tuned through chemical modification, such as

esterification, leading to derivatives like tetrabromophenolphthalein ethyl ester, which has a

different pH transition range. These indicators are valuable tools in analytical chemistry for the

visual determination of titration endpoints and the estimation of solution pH.

It is crucial to distinguish between tetrabromophenolphthalein and its ethyl ester derivative,

as their properties and applications as pH indicators differ significantly.
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Physicochemical Properties and Data
The key quantitative data for tetrabromophenolphthalein and its ethyl ester are summarized

below for easy comparison.

Table 1: Properties of Tetrabromophenolphthalein

Property Value

Molecular Formula C₂₀H₁₀Br₄O₄

Molecular Weight 633.91 g/mol

pH Transition Range
7.0 - 8.0 (Note: Some sources indicate 9.0 -

10.0)

Color Change Colorless to Purple (or Red-Purple)

Solubility
Practically insoluble in water; soluble in ethanol

and alkali.

Table 2: Properties of Tetrabromophenolphthalein Ethyl Ester and its Potassium Salt

Property
Tetrabromophenolphthalei
n Ethyl Ester (Free Acid)

Tetrabromophenolphthalei
n Ethyl Ester Potassium
Salt

Molecular Formula C₂₂H₁₄Br₄O₄ C₂₂H₁₃Br₄KO₄

Molecular Weight 661.97 g/mol 700.06 g/mol

pH Transition Range 3.0 - 4.2 3.4 - 5.4

Color Change Yellow to Blue
Yellowish-Green to Bluish-

Purple

Solubility

Soluble in toluene; soluble in a

50/50 mixture of ethanol and

pH 7.00 buffer.[1]

Soluble in water.[2][3]

Melting Point 208.0–213.0 °C 210 °C (decomposes)
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Experimental Protocols
Preparation of Indicator Solutions
Protocol 1: Tetrabromophenolphthalein Indicator Solution (0.1% in Ethanol)

This protocol is for the standard, non-esterified form of tetrabromophenolphthalein.

Materials:

Tetrabromophenolphthalein powder

95% Ethanol

100 mL volumetric flask

Analytical balance

Spatula and weighing paper

Dropper bottle for storage

Procedure:

Weigh out 0.1 g of tetrabromophenolphthalein powder using an analytical balance.

Carefully transfer the powder into a 100 mL volumetric flask.

Add approximately 50 mL of 95% ethanol to the flask.

Swirl the flask gently to dissolve the powder completely.

Once dissolved, add 95% ethanol to the flask until the solution reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Transfer the prepared indicator solution to a labeled dropper bottle for use.

Protocol 2: Tetrabromophenolphthalein Ethyl Ester Potassium Salt Indicator Solution (0.1%

Aqueous)
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This protocol is for the water-soluble potassium salt of the ethyl ester derivative.

Materials:

Tetrabromophenolphthalein ethyl ester potassium salt powder

Deionized or distilled water

100 mL volumetric flask

Analytical balance

Spatula and weighing paper

Dropper bottle for storage

Procedure:

Weigh out 0.1 g of tetrabromophenolphthalein ethyl ester potassium salt powder.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of deionized water to the flask.

Swirl the flask to dissolve the powder. The potassium salt is soluble in water.[2][3]

Once the solid is fully dissolved, dilute the solution with deionized water to the 100 mL mark.

Stopper the flask and mix thoroughly by inverting it multiple times.

Store the solution in a labeled dropper bottle.

Application in Acid-Base Titration
The selection of the appropriate indicator depends on the pH at the equivalence point of the

titration.

Tetrabromophenolphthalein (pH range ~7.0-8.0) is suitable for titrations where the

equivalence point is in the neutral to slightly alkaline range, such as the titration of a strong
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acid with a strong base, or a weak acid with a strong base where the equivalence point falls

within this range.

Tetrabromophenolphthalein ethyl ester (pH range ~3.0-5.4) is ideal for titrations with an

acidic equivalence point, for instance, the titration of a weak base with a strong acid.

Protocol 3: General Acid-Base Titration

Prepare the analyte solution of the unknown concentration in an Erlenmeyer flask.

Add 2-3 drops of the selected tetrabromophenolphthalein indicator solution to the analyte.

Fill a burette with the titrant of a known concentration.

Slowly add the titrant to the analyte while continuously swirling the flask.

As the endpoint is approached, the titrant should be added drop by drop.

The endpoint is reached when the indicator undergoes a distinct and persistent color

change.

For Tetrabromophenolphthalein: a persistent purple color.

For Tetrabromophenolphthalein ethyl ester: a persistent bluish-purple color.

Record the volume of titrant used to calculate the concentration of the analyte.

Visualizations
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Indicator Solution Preparation

Acid-Base Titration Protocol

Weigh 0.1g of Indicator Dissolve in Solvent
(Ethanol or Water) Dilute to 100 mL Store in Dropper Bottle

Add 2-3 Drops of IndicatorPrepare Analyte in Flask Titrate with Standard Solution Observe for Persistent
Color Change Record Volume of Titrant

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using Tetrabromophenolphthalein
indicator.

Tetrabromophenolphthalein Tetrabromophenolphthalein Ethyl Ester

Colorless
(Acidic Form)

Purple
(Basic Form)

pH > 7.0-8.0 pH < 7.0-8.0

Yellow/Yellow-Green
(Acidic Form)

Blue/Bluish-Purple
(Basic Form)

pH > 3.4-5.4 pH < 3.4-5.4

Click to download full resolution via product page

Caption: pH-dependent color change pathways for the indicators.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1204405/docs?utm_src=pdf-body-img#application-notes-and-protocols-tetrabromophenolphthalein-as-a-ph-indicator
https://www.benchchem.com/product/b1204405/docs?utm_src=pdf-body#application-notes-and-protocols-tetrabromophenolphthalein-as-a-ph-indicator
https://www.benchchem.com/product/b1204405/docs?utm_src=pdf-body-img#application-notes-and-protocols-tetrabromophenolphthalein-as-a-ph-indicator
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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